Cas no 2089258-35-3 (3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 2089258-35-3
• CID: 4636507
• Update Time: 2025-10-25

3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride

Additional information on 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride

Research Brief on 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 2089258-35-3)

The compound 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 2089258-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological profile, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The bicyclic scaffold of 8-azabicyclo[3.2.1]octane, combined with the difluoroethyl moiety, imparts distinct physicochemical properties that enhance its bioavailability and target binding affinity. Researchers have successfully optimized synthetic routes to produce this compound with high yield and purity, as evidenced by recent publications in leading journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Pharmacological investigations have revealed that 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride exhibits promising activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest its potential utility in treating neurological disorders, including Parkinson's disease and neuropathic pain. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, with findings indicating favorable pharmacokinetic properties.

In addition to its CNS applications, this compound has shown promise in oncology research. Recent preclinical studies have explored its use as a scaffold for developing kinase inhibitors, particularly targeting aberrant signaling pathways in cancer cells. The difluoroethyl group has been instrumental in enhancing the compound's metabolic stability, a critical factor in drug development. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential therapeutic candidates.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on structure-activity relationship (SAR) studies to refine its pharmacological properties. Furthermore, regulatory considerations and safety profiles are being rigorously evaluated to pave the way for clinical trials. The compound's versatility and broad applicability make it a valuable asset in the drug discovery pipeline.

In conclusion, 3-(2,2-difluoroethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 2089258-35-3) represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and demonstrated biological activity underscore its potential to address unmet medical needs. Continued research and collaboration will be essential to fully realize its therapeutic potential and bring innovative treatments to patients.